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Compound of Interest

Compound Name: Xenon-131

Cat. No.: B1250047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential information on the safe handling and use of Xenon-131
gas. The content is tailored for a technical audience in research and development

environments, with a focus on presenting clear, actionable safety protocols and relevant

technical data.

Introduction to Xenon-131
Xenon-131 (¹³¹Xe) is a stable, naturally occurring isotope of xenon, a colorless, odorless, and

tasteless noble gas.[1][2] It is crucial to distinguish Xenon-131 from its metastable isomer,

Xenon-131m (¹³¹ᵐXe), which is radioactive with a half-life of 11.84 days.[3] This guide focuses

exclusively on the non-radioactive, stable Xenon-131 gas. As a noble gas, Xenon-131 is

chemically inert under normal conditions.[2] Its primary applications in research and industry

include use in high-gain laser development.[1]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of Xenon-131 is

fundamental to its safe handling.
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Property Value

Molecular Formula Xe

Molecular Weight 130.9050824 g/mol [1]

Natural Abundance 21.232%[1]

Boiling Point -108 °C[4]

Melting Point -112 °C[5]

Density (gas, STP) 5.894 kg/m ³[2]

Relative Vapor Density (air=1) 4.5[4]

Solubility in Water 644 mg/l[4]

Flammability Non-flammable[4]

Oxidizing Properties None[5]

Core Safety Hazards
The primary hazards associated with Xenon-131 gas are related to its physical state as a

compressed gas and its potential to act as a simple asphyxiant.

Asphyxiation Risk
Being significantly denser than air, Xenon-131 can accumulate in low-lying areas and confined

spaces, displacing oxygen.[4] Inhalation of xenon in high concentrations can lead to

asphyxiation, with symptoms that may include loss of mobility and consciousness. The victim

may not be aware of the oxygen-deficient atmosphere.[4]

Caption: Mechanism of Asphyxiation by Xenon-131 in a Confined Space.

Hazards of Gas Cylinders
Xenon-131 is supplied in high-pressure gas cylinders. Mishandling of these cylinders can result

in serious physical injury and property damage due to the sudden release of compressed gas.
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Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when working with Xenon-131 gas.

Personal Protective Equipment (PPE)
While Xenon-131 is non-toxic, appropriate PPE should be worn when handling gas cylinders.

Equipment Specification

Eye Protection Safety glasses with side shields or goggles.[5]

Hand Protection
Wear working gloves when handling gas

containers.[5]

Respiratory Protection

Not normally required with adequate ventilation.

In oxygen-deficient atmospheres, a self-

contained breathing apparatus (SCBA) is

necessary.[5]

Footwear
Safety shoes are recommended when handling

cylinders.[5]

Cylinder Handling and Use
Proper handling of gas cylinders is critical to preventing accidents.

Transport: Do not drag, roll, or drop cylinders. Use a suitable hand truck.[6]

Securing: Firmly secure cylinders in an upright position.[6]

Valve Operation: Open valves slowly to prevent rapid pressure changes. Never use tools to

open a stuck valve; contact the supplier.[6]

Leak Detection: Regularly check for leaks using a soapy water solution. Never use a flame

for leak detection.[6]
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Cylinder Workflow Continuous Safety Checks

Receipt of Cylinder

Inspect Cylinder for Damage

Transport to Secure Storage

Secure Cylinder in Upright Position

Connect to System with Regulator

Perform Leak Test

Use in Ventilated Area

Disconnect and Cap Cylinder

Store Empty Cylinder Securely

Return to Supplier

Monitor Ventilation Periodically Check Connections

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Xenon-131 Gas Cylinders.
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Storage Requirements
Ventilation: Store and use Xenon-131 in a well-ventilated area.[6]

Temperature: Store cylinders in a location where the temperature does not exceed 52°C.[6]

Compatibility: Store away from incompatible materials, although as a noble gas, Xenon-131
is unreactive.

Emergency Procedures
Leaks
In the event of a leak:

If safe to do so, shut off the gas flow.[6]

Evacuate the area.

Ventilate the space thoroughly before re-entry.[6]

If the leak is significant, advise local authorities.[6]

First Aid
Inhalation: Remove the victim to an uncontaminated area. If breathing has stopped, apply

artificial respiration. Keep the victim warm and rested, and seek immediate medical attention.

[5]

Skin/Eye Contact (with liquid Xenon): Contact with liquid xenon can cause cold burns or

frostbite. In case of contact, flush the affected area with lukewarm water. Do not rub. Seek

medical attention.[4]

Disposal Considerations
Return empty or partially used cylinders to the supplier. Do not attempt to dispose of cylinders

yourself. Ensure the valve is securely closed and the valve cap is in place before transport.

Conclusion
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The safe handling of Xenon-131 gas is primarily concerned with mitigating the risks of

asphyxiation and the physical hazards of compressed gas cylinders. By understanding its

physical properties and adhering to the detailed protocols for storage, handling, and

emergency response outlined in this guide, researchers and scientists can work with Xenon-
131 safely and effectively. Always consult your institution's specific safety guidelines and the

manufacturer's Safety Data Sheet (SDS) before working with any compressed gas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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